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Compound of Interest

Compound Name: ATN-161 trifluoroacetate salt

Cat. No.: B605673 Get Quote

Essential Safety and Handling Guide for ATN-161
Trifluoroacetate Salt
This document provides crucial safety and logistical information for the handling and disposal

of ATN-161 trifluoroacetate salt, a peptide inhibitor of integrin α5β1 and αvβ3. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

While the safety data sheet (SDS) for ATN-161 trifluoroacetate salt may indicate it is not a

hazardous substance, the trifluoroacetate (TFA) counter-ion presents potential hazards.

Trifluoroacetic acid is a strong, corrosive acid, and precautions should be taken to avoid

contact.[1][2] Therefore, it is prudent to handle this compound with the care required for

corrosive materials.

Quantitative Safety Data
The primary hazard associated with ATN-161 trifluoroacetate salt is the trifluoroacetate

component. Below is a summary of key safety-related data for trifluoroacetic acid (TFA).
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Parameter Value/Information

Synonyms for TFA Trifluoroethanoic acid, Perfluoroacetic acid

Appearance (Pure TFA) Colorless liquid

Odor (Pure TFA) Sharp, vinegar-like

Primary Hazards
Corrosive, Irritant, Causes severe skin burns

and eye damage[1][2]

Routes of Entry Inhalation, ingestion, skin/eye contact

Incompatibilities
Strong oxidizing agents, bases, reducing

agents, acids, hydrides[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is critical when handling ATN-161
trifluoroacetate salt. The following PPE is mandatory:

Eye and Face Protection: Chemical splash goggles are required. For larger quantities, a full

face shield is also recommended.

Skin Protection:

Gloves: Chemical-resistant gloves such as nitrile or neoprene are required.[1][2] Change

gloves immediately if they become contaminated. Double gloving is recommended.[2]

Lab Coat: A lab coat must be worn and fully buttoned.

Protective Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: All handling of the solid compound or solutions should be conducted

in a certified chemical fume hood to avoid inhalation of dust or aerosols.[1]

Operational Plan: Step-by-Step Handling Protocol
Preparation:
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Before handling, ensure that an eyewash station and safety shower are readily accessible.

Designate a specific area within a chemical fume hood for handling the compound.

Assemble all necessary equipment, including spatulas, weighing paper, and containers,

within the fume hood.

Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid ATN-161 trifluoroacetate salt within the

chemical fume hood to minimize inhalation risk.

Use appropriate tools to handle the solid, avoiding the creation of dust.

Solution Preparation:

When dissolving the compound, slowly add the solid to the solvent to avoid splashing.

If diluting, always add acid to water, never the other way around, to prevent a potentially

violent exothermic reaction.[2]

Post-Handling:

Thoroughly clean all equipment and the work area within the fume hood after use.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Step-by-Step Protocol
The disposal of ATN-161 trifluoroacetate salt and associated waste must be handled with

care to ensure laboratory safety and environmental protection.

Waste Segregation and Collection:

Solid Waste:

Unused or expired ATN-161 trifluoroacetate salt powder should be treated as

hazardous chemical waste.
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Place it in a clearly labeled, sealed container designated for solid chemical waste.

Contaminated materials such as weighing paper, spatulas, and disposable labware

should also be collected in this container.

Liquid Waste:

Solutions containing ATN-161 trifluoroacetate salt should be collected in a designated,

sealed container for hazardous liquid waste.

Do not pour any waste containing this compound down the drain.[1]

Contaminated PPE:

Used gloves and other contaminated disposable PPE should be placed in a sealed bag

and disposed of as hazardous waste.

Waste Neutralization (for Spills):

For small spills, carefully neutralize with a suitable agent like sodium carbonate.

Absorb the neutralized spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for hazardous waste disposal.

Final Disposal:

All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name.

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EH&S) office or a certified hazardous waste disposal contractor.[1]
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Caption: Safe handling workflow for ATN-161 trifluoroacetate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.washington.edu [ehs.washington.edu]

2. amherst.edu [amherst.edu]

To cite this document: BenchChem. [Personal protective equipment for handling ATN-161
trifluoroacetate salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605673#personal-protective-equipment-for-handling-
atn-161-trifluoroacetate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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